Cas no 1329745-98-3 (Citalopram Dimethylaminobutanone)

• Product Name: Citalopram Dimethylaminobutanone
• CAS No: 1329745-98-3
• MF: C₂₅H₃₃FN₂O₂
• MW: 412.540130376816
• CID: 3163876
• PubChem ID: 56643874
• Update Time: 2025-11-02

Citalopram Dimethylaminobutanone Chemical and Physical Properties

Names and Identifiers

• EsCitalopram EP Impurity G
• Citalopram Dimethylaminobutanone Dihydrochloride Salt
• CHEMBL4072807
• BDBM50234236
• Citalopram Dimethylaminobutanone Di-Oxalate (Citalopram Impurity G)
• SCHEMBL460891
• 5-Dimethylaminobutyryl citalopram
• 1-Butanone, 4-(dimethylamino)-1-[1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofuranyl]-; Citalopram dimethylaminobutanone; 4-(Dimethylamino)-1-[1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofuranyl]-1-butanon
• O21-BUTANONE, 4-(DIMETHYLAMINO)-1-(1-(3-(DIMETHYLAMINO)PROPYL)-1-(4-FLUOROPHENYL)-1,3-DIHYDRO-5-ISOBENZOFURANYL)-
• Citalopram Dimethylaminobutanone
• G15813
• (+/-)-5-DIMETHYLAMINOBUTYRYL CITALOPRAM
• 4-(dimethylamino)-1-[1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-yl]butan-1-one
• 2QX66DW22E
• SCHEMBL15187572
• 1329745-98-3
• ID178442
• 4-(dimethylamino)-1-(1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-yl)butan-1-one
• CITALOPRAM HYDROBROMIDE IMPURITY G [EP IMPURITY]
• UNII-2QX66DW22E
• ESCITALOPRAM OXALATE IMPURITY, 6 5-DIMETHYLAMINOBUTYRYL CITALOPRAM- [USP IMPURITY]
• Q27255495
• 1-(3-DIMETHYLAMINOPROPYL)-1-(4'-FLUOROPHENYL)-5-(4-DIMETHYLAMINOBUTYRYL)-1,3-DIHYDROISOBENZOFURAN

• Inchi： 1S/C25H33FN2O2/c1-27(2)15-5-7-24(29)19-8-13-23-20(17-19)18-30-25(23,14-6-16-28(3)4)21-9-11-22(26)12-10-21/h8-13,17H,5-7,14-16,18H2,1-4H3
• InChI Key： AQRPROCETRZTEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2C=CC(C(CCCN(C)C)=O)=CC=2CO1)CCCN(C)C

Computed Properties

• Exact Mass: 412.25260646Da
• Monoisotopic Mass: 412.25260646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 522.9±50.0 °C at 760 mmHg
• Flash Point: 270.0±30.1 °C
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Citalopram Dimethylaminobutanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on Citalopram Dimethylaminobutanone

Comprehensive Guide to Citalopram Dimethylaminobutanone (CAS No. 1329745-98-3): Properties, Applications, and Market Insights

Citalopram Dimethylaminobutanone (CAS No. 1329745-98-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and development. This article delves into the properties, applications, and market trends of this compound, providing a thorough understanding for researchers, industry professionals, and enthusiasts alike.

The compound Citalopram Dimethylaminobutanone is a derivative of citalopram, a well-known selective serotonin reuptake inhibitor (SSRI). With its unique molecular structure, it plays a pivotal role in the synthesis of advanced pharmaceutical intermediates. Researchers are particularly interested in its potential to improve the efficacy and safety profiles of next-generation antidepressants.

One of the most frequently asked questions about Citalopram Dimethylaminobutanone is its solubility and stability under various conditions. Studies indicate that this compound exhibits excellent solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it highly versatile for laboratory applications. Its stability at room temperature further enhances its utility in long-term research projects.

In recent years, the demand for Citalopram Dimethylaminobutanone has surged due to its role in the development of novel central nervous system (CNS) therapeutics. The compound's ability to modulate serotonin levels has made it a focal point in studies aimed at addressing depression, anxiety disorders, and other mental health conditions. This aligns with the growing global focus on mental health awareness and the need for more effective treatments.

Another hot topic surrounding Citalopram Dimethylaminobutanone is its synthetic pathway and scalability for industrial production. Advanced catalytic methods and green chemistry principles are being explored to optimize its synthesis, reducing environmental impact while maintaining high yields. These innovations are critical as the pharmaceutical industry moves toward more sustainable practices.

The market dynamics for Citalopram Dimethylaminobutanone are also worth noting. With increasing investments in CNS drug development, the compound is expected to witness steady growth in demand. Key players in the pharmaceutical sector are actively sourcing high-purity batches of this intermediate to support their R&D pipelines. This trend is further fueled by the rising prevalence of mental health disorders worldwide.

For those seeking reliable suppliers of Citalopram Dimethylaminobutanone, it is essential to verify the compound's purity and certification. Reputable manufacturers provide detailed analytical reports, including HPLC and NMR data, to ensure compliance with industry standards. This level of transparency is crucial for researchers requiring consistent and high-quality materials.

In conclusion, Citalopram Dimethylaminobutanone (CAS No. 1329745-98-3) stands out as a valuable compound in modern pharmaceutical research. Its unique properties, coupled with its applications in CNS therapeutics, make it a subject of ongoing interest. As the industry continues to evolve, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in mental health treatment.